N-(4-butoxyphenyl)-2-(cyclohexylthio)acetamide

• IUPAC Name: N-(4-butoxyphenyl)-2-cyclohexylsulfanylacetamide
• InChI: InChI=1S/C18H27NO2S/c1-2-3-13-21-16-11-9-15(10-12-16)19-18(20)14-22-17-7-5-4-6-8-17/h9-12,17H,2-8,13-14H2,1H3,(H,19,20)
• InChI Key: LSVLRBNXWVLFMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC(=O)CSC2CCCCC2
• Molecular Formula: C18H27NO2S
• Molecular Weight: 321.5 g/mol

Description

N-(4-butoxyphenyl)-2-(cyclohexylthio)acetamide, also known as BuCHT, is a chemical compound that has been extensively studied for its potential therapeutic applications. BuCHT is a synthetic compound that belongs to the class of thioacetamide derivatives. It has been found to exhibit various biochemical and physiological effects, making it an interesting compound for scientific research.

Mechanism of Action

The exact mechanism of action of N-(4-butoxyphenyl)-2-(cyclohexylthio)acetamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. It has also been found to interact with voltage-gated ion channels, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has analgesic properties, which make it a potential candidate for the treatment of chronic pain. Additionally, this compound has been found to have anticonvulsant effects, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

N-(4-butoxyphenyl)-2-(cyclohexylthio)acetamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It is also stable under normal laboratory conditions, making it easy to handle and store. However, one of the limitations of this compound is that its exact mechanism of action is not fully understood. This can make it difficult to design experiments that target specific pathways or mechanisms.

Future Directions

There are several future directions for research on N-(4-butoxyphenyl)-2-(cyclohexylthio)acetamide. One area of interest is its potential use in the treatment of anxiety disorders. This compound has been found to have anxiolytic effects in animal models, and further studies are needed to explore its potential as a treatment for anxiety in humans. Another area of interest is its potential use in the treatment of neuropathic pain. This compound has been found to have analgesic effects in animal models of neuropathic pain, and further studies are needed to explore its potential as a treatment for this condition. Finally, there is a need for further studies to elucidate the exact mechanism of action of this compound, which will help to guide the development of new therapeutic applications.

Synthesis Methods

N-(4-butoxyphenyl)-2-(cyclohexylthio)acetamide can be synthesized by reacting 4-butoxyaniline with cyclohexylthioacetic acid in the presence of a catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified using chromatography techniques.

Scientific Research Applications

N-(4-butoxyphenyl)-2-(cyclohexylthio)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated for its potential use in the treatment of neuropathic pain, epilepsy, and anxiety disorders.